6-Amino-8-(3,4-diethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(3,4-diethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303966-72-5
VCID:
VC0459241
InChI:
InChI=1S/C23H25N5O2/c1-4-29-19-7-6-15(10-20(19)30-5-2)21-18-12-28(3)9-8-16(18)17(11-24)22(27)23(21,13-25)14-26/h6-8,10,18,21H,4-5,9,12,27H2,1-3H3/t18-,21+/m0/s1
SMILES:
CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC
Molecular Formula:
C23H25N5O2
Molecular Weight:
403.5g/mol
6-Amino-8-(3,4-diethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 303966-72-5
Main Products
VCID: VC0459241
Molecular Formula: C23H25N5O2
Molecular Weight: 403.5g/mol
| CAS No. | 303966-72-5 |
|---|---|
| Product Name | 6-Amino-8-(3,4-diethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C23H25N5O2 |
| Molecular Weight | 403.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(3,4-diethoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C23H25N5O2/c1-4-29-19-7-6-15(10-20(19)30-5-2)21-18-12-28(3)9-8-16(18)17(11-24)22(27)23(21,13-25)14-26/h6-8,10,18,21H,4-5,9,12,27H2,1-3H3/t18-,21+/m0/s1 |
| Standard InChIKey | KFWYOMRYYBKSQR-GHTZIAJQSA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C)OCC |
| PubChem Compound | 11838443 |
| Last Modified | Nov 11 2021 |
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